molecular formula C21H15N5O5S B2415157 2-[[(E)-2-cyano-3-[4-(1-methylimidazol-2-yl)sulfanyl-3-nitrophenyl]prop-2-enoyl]amino]benzoic acid CAS No. 1147362-27-3

2-[[(E)-2-cyano-3-[4-(1-methylimidazol-2-yl)sulfanyl-3-nitrophenyl]prop-2-enoyl]amino]benzoic acid

Cat. No. B2415157
CAS RN: 1147362-27-3
M. Wt: 449.44
InChI Key: JSRZHMMDGCVGDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[[(E)-2-cyano-3-[4-(1-methylimidazol-2-yl)sulfanyl-3-nitrophenyl]prop-2-enoyl]amino]benzoic acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .


Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. Unfortunately, the specific molecular structure analysis for this compound is not available in the searched resources.


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and stability. Unfortunately, the specific physical and chemical properties for this compound are not available in the searched resources .

Scientific Research Applications

Synthesis and Biological Activity

A novel series of compounds, including the one , has been synthesized with potent biological activities. The research conducted by Himaja et al. (2003) focused on the synthesis of new 4-[2'-(6'-nitro)benzimidazolyl]benzoyl amino acids and peptides, showing potent anthelmintic activity along with moderate antimicrobial activity Himaja et al., 2003. This study underscores the potential use of such compounds in developing treatments for parasitic infections.

Antimicrobial Applications

El-Meguid (2014) expanded on the antimicrobial potential of benzoimidazole derivatives. The study synthesized new compounds incorporating 4-(5-benzoyl-benzoimidazol-2) moiety into different amino acids and sulfamoyl and/or pyrrole analogues, demonstrating significant efficacy against various bacterial and fungal strains El-Meguid, 2014. This highlights the compound's relevance in addressing antimicrobial resistance.

Antiproliferative Activity

Research by Nowicka et al. (2014) on pyrimido[1,2-a]benzimidazole and α-cyanocinnamic acid derivatives revealed antiproliferative activity against cancerous and normal cell lines. The study identified compounds with the potential for further development as cancer therapies, indicating the compound's role in cancer research Nowicka et al., 2014.

Antihypertensive Properties

Another area of application is in the development of antihypertensive drugs, as explored by Sharma et al. (2010). They synthesized derivatives showing potent antihypertensive effects, demonstrating the compound's potential in cardiovascular disease management Sharma et al., 2010.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts at the molecular level. Unfortunately, the specific mechanism of action for this compound is not available in the searched resources .

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Unfortunately, the specific safety and hazards information for this compound is not available in the searched resources .

properties

IUPAC Name

2-[[(E)-2-cyano-3-[4-(1-methylimidazol-2-yl)sulfanyl-3-nitrophenyl]prop-2-enoyl]amino]benzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H15N5O5S/c1-25-9-8-23-21(25)32-18-7-6-13(11-17(18)26(30)31)10-14(12-22)19(27)24-16-5-3-2-4-15(16)20(28)29/h2-11H,1H3,(H,24,27)(H,28,29)/b14-10+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JSRZHMMDGCVGDL-GXDHUFHOSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CN=C1SC2=C(C=C(C=C2)C=C(C#N)C(=O)NC3=CC=CC=C3C(=O)O)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C=CN=C1SC2=C(C=C(C=C2)/C=C(\C#N)/C(=O)NC3=CC=CC=C3C(=O)O)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H15N5O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

449.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.